Unc-CA2-103

• Molecular Formula: C20H16N4O2
• Molecular Weight: 344.4 g/mol
• InChI: InChI=1S/C20H16N4O2/c1-12-18(22-11-21-12)10-16-15-9-14(7-8-17(15)24-20(16)26)23-19(25)13-5-3-2-4-6-13/h2-11H,1H3,(H,21,22)(H,23,25)(H,24,26)/b16-10-
• InChIKey: FDJSILGLKCJVAQ-YBEGLDIGSA-N

UNC-CA2-103: A Narrow-Spectrum TLK2 Inhibitor

UNC-CA2-103 (compound 128) is an oxindole-based, narrow-spectrum inhibitor of Tousled-like kinase 2 (TLK2), developed through a quantitative structure-activity relationship (QSAR)-guided medicinal chemistry program. It exhibits an enzyme IC50 of 18 nM against human TLK2 and demonstrates pronounced selectivity over its closest paralog, TLK1 (16% inhibition at 0.5 μM), as well as broad kinome-wide selectivity (S(10) = 0.027 across >400 kinases in the DiscoverX panel) [1]. The compound is explicitly designated as a kinase chemical tool to enable elucidation of TLK2 biology, distinguishing it from promiscuous oxindole-based kinase inhibitors that historically plagued this chemical class [1].

Narrow-spectrum TLK2 chemical tool, not a promiscuous oxindole

Paralog-selective for TLK2 over TLK1; enables TLK2-specific dissection

Kinome-wide profiling confirms low off-target kinase engagement

QSAR-optimized ATP-site inhibitor for TLK2 pathway studies

• [1] Asquith CRM, East MP, Laitinen T, Alamillo-Ferrer C, Hartikainen E, Wells CI, Axtman AD, Drewry DH, Tizzard GJ, Poso A, Willson TM, Johnson GL. Discovery and optimization of narrow spectrum inhibitors of Tousled like kinase 2 (TLK2) using quantitative structure activity relationships. Eur J Med Chem. 2024 May 5;271:116357. doi:10.1016/j.ejmech.2024.116357. PMID: 38636130; PMCID: PMC11421834. View Source

Why Generic Oxindoles Cannot Replace UNC-CA2-103

The oxindole scaffold has historically been regarded as a promiscuous kinase inhibitor template, with individual oxindoles exhibiting radically divergent kinome profiles—ranging from narrow to broad spectrum coverage—despite consistent TLK2 inhibitory activity [1]. UNC-CA2-103 was specifically optimized through iterative QSAR, water-network mapping of the ATP binding site, and kinome-wide profiling to break this promiscuity pattern, achieving sub-family selectivity that generic oxindole analogs (e.g., sunitinib, SU9516) cannot provide [1]. Simple substitution with another oxindole-based TLK2 inhibitor risks introducing extensive off-target kinase engagement that would confound phenotypic readouts, particularly given the overlapping cellular functions of TLK2 and TLK1 [1]. The quantitative selectivity evidence below demonstrates that UNC-CA2-103 occupies a distinct position in the TLK2 inhibitor landscape that is not interchangeable with earlier leads or broader-spectrum oxindoles.

! Generic oxindole TLK2 inhibitors may carry broader kinome coverage, introducing off-target effects.

! TLK1 co-inhibition (common in earlier oxindoles) can confound ASF1 phosphorylation readouts.

! Paralog selectivity and narrow-spectrum profile may not transfer to analogs from same chemotype.

• [1] Asquith CRM, East MP, Laitinen T, Alamillo-Ferrer C, Hartikainen E, Wells CI, Axtman AD, Drewry DH, Tizzard GJ, Poso A, Willson TM, Johnson GL. Discovery and optimization of narrow spectrum inhibitors of Tousled like kinase 2 (TLK2) using quantitative structure activity relationships. Eur J Med Chem. 2024 May 5;271:116357. doi:10.1016/j.ejmech.2024.116357. View Source

UNC-CA2-103 vs. TLK2 Inhibitor Analogs

TLK2 Enzyme Potency vs. Lead Compounds

UNC-CA2-103 (compound 128) exhibits a TLK2 IC50 of 18 nM in an 8-point dose-response enzyme assay, representing a 13.3-fold improvement in potency over the original starting oxindole hit, compound 1 (TLK2 IC50 = 240 nM), and an 8.3-fold improvement over the first optimized lead, compound 27 (TLK2 IC50 = 150 nM), all tested under identical assay conditions within the same study [1][2]. This potency gain was achieved through systematic QSAR-driven structural optimization targeting the 5-position substitution pattern on the oxindole core [1].

TLK2 Enzyme Potency

Head-to-head

18 nM

Reported 13.3× improvement over original hit; supports lower working concentration context.

8-point dose-response, 33P-ATP hotspot assay; vs. compound 1 (240 nM) and compound 27 (150 nM).

Evidence Dimension	TLK2 enzyme inhibitory potency (IC50)
Target Compound Data	18 nM (UNC-CA2-103, compound 128)
Comparator Or Baseline	Compound 1: 240 nM; Compound 27: 150 nM
Quantified Difference	13.3-fold more potent than compound 1; 8.3-fold more potent than compound 27
Conditions	8-point dose-response; human TLK2 enzyme; 33P-ATP hotspot assay; preincubation 20 min, reaction 120 min; n = 1 per compound in primary screening matrix

Why This Matters

For procurement, this quantifiable potency advantage enables lower working concentrations in cellular assays, reducing the risk of solvent toxicity and off-target effects associated with higher compound concentrations.

• [1] Asquith CRM, et al. Eur J Med Chem. 2024;271:116357. BindingDB Entry: BDBM50634906; CHEMBL5555697. IC50: 18 nM for UNC-CA2-103; compound 1 IC50: 240 nM; compound 27 IC50: 150 nM. View Source
• [2] BindingDB. BDBM50634906. UNC-CA2-103 affinity data: IC50 18 nM against human TLK2 (33P-ATP hotspot assay). View Source

TLK2 Paralog Selectivity Over TLK1

UNC-CA2-103 demonstrates strong discrimination against TLK1, the closest human paralog of TLK2 (72% sequence identity in the kinase domain), with only 16% inhibition of TLK1 at 0.5 μM, a concentration approximately 28-fold above the TLK2 IC50 . This contrasts with the broader oxindole literature where many TLK2-active compounds also potently inhibit TLK1, confounding functional studies given that TLK1 and TLK2 share overlapping roles in ASF1 phosphorylation and DNA replication regulation [1].

TLK1 Selectivity

Class-level

TLK1 inhibition 16% at 0.5 µM

TLK2 IC50 18 nM

Selectivity window ≥28× supports paralog-discriminant studies.

TLK1 and TLK2 share overlapping cellular functions; broad oxindoles often co-inhibit TLK1.

Evidence Dimension	Selectivity over TLK1 paralog
Target Compound Data	16% inhibition of TLK1 at 0.5 μM (TLK2 IC50 = 18 nM)
Comparator Or Baseline	Class-level baseline: many oxindole-based TLK2 inhibitors exhibit significant TLK1 co-inhibition; TLK1 and TLK2 have overlapping cellular functions
Quantified Difference	≥28-fold selectivity window (0.5 μM test concentration vs. 18 nM TLK2 IC50); qualitative discrimination confirmed
Conditions	TLK1 enzyme inhibition assay at 0.5 μM compound concentration; DiscoverX kinase panel

Why This Matters

TLK2-specific phenotypes (e.g., G2/M checkpoint recovery, ATF4-mediated transcriptional regulation) cannot be reliably attributed when using compounds that co-inhibit TLK1; UNC-CA2-103 enables clean dissection of TLK2-specific biology.

• [1] Asquith CRM, et al. Eur J Med Chem. 2024;271:116357. TLK1/TLK2 paralog functional overlap described in Introduction section; TLK2-selective chemical tools needed for target deconvolution. View Source

Kinome-Wide Selectivity Profiling

UNC-CA2-103 achieves a kinome selectivity score S(10) of 0.027 when profiled against the DiscoverX panel of >400 human kinases, indicating that only ~2.7% of tested kinases show ≥90% inhibition at the screening concentration . This narrow kinome spectrum is a critical differentiator from the historically promiscuous oxindole scaffold, where literature compounds such as sunitinib and SU9516 exhibit broad kinome coverage despite also inhibiting TLK2 [1]. The kinome-wide profiling was performed as part of the comprehensive characterization of nine final compounds in the optimization campaign, with UNC-CA2-103 being among the most selective [1].

Kinome Selectivity

Class-level

S(10) = 0.027

Narrow spectrum: ~11 kinases hit across >400; limits off-target phenotypic interpretation.

DiscoverX scanMAX panel; contrasts with promiscuous oxindoles like sunitinib.

Evidence Dimension	Kinome-wide selectivity (S(10) score at screening concentration)
Target Compound Data	S(10) = 0.027 (DiscoverX panel, >400 kinases)
Comparator Or Baseline	Class-level baseline: literature oxindoles (e.g., sunitinib, SU9516) show broad kinome coverage; exact S(10) scores for comparators not reported in the same dataset, but qualitative comparison provided in the publication
Quantified Difference	Only ~11 kinases out of >400 inhibited ≥90%; represents narrow-spectrum kinase inhibition profile
Conditions	DiscoverX scanMAX kinome profiling panel; >400 human kinases tested; compound concentration as specified in the primary publication

Why This Matters

A low S(10) score reduces the probability that observed cellular phenotypes arise from off-target kinase engagement, increasing confidence in TLK2 target attribution and reducing the need for extensive counter-screening in experimental workflows.

• [1] Asquith CRM, et al. Eur J Med Chem. 2024;271:116357. Nine kinome-wide profiles presented; UNC-CA2-103 identified as narrow-spectrum, sub-family selective chemical tool. View Source

ADP-Glo Cellular Kinase Activity

UNC-CA2-103 exhibits an IC50 of 250 nM in the ADP-Glo kinase activity assay format, providing an orthogonal biochemical readout that confirms target engagement under conditions distinct from the primary 33P-ATP hotspot assay . While this value is approximately 14-fold higher than the enzyme IC50, it remains in the sub-micromolar range and provides a useful benchmark for cellular dosing regimens [1]. Direct comparator data in the ADP-Glo format for earlier series leads (compounds 1, 27, 73) are not publicly available, limiting the strength of cross-compound comparison in this specific assay format.

ADP-Glo Cellular Activity

Context-dependent

250 nM

Sub-µM activity supports cell-based TLK2 inhibition experiments.

14× shift from enzyme IC50; orthogonal assay format.

Evidence Dimension	ADP-Glo kinase activity assay IC50
Target Compound Data	250 nM
Comparator Or Baseline	UNC-CA2-103 enzyme IC50 (18 nM) as internal baseline; no published ADP-Glo data for closest analogs (compounds 1, 27, 73) available for direct comparison
Quantified Difference	14-fold shift from enzyme IC50 (18 nM) to ADP-Glo IC50 (250 nM)
Conditions	ADP-Glo kinase assay; recombinant TLK2; exact ATP concentration and incubation time as specified in Asquith et al. 2024

Why This Matters

The ADP-Glo data provides a secondary activity benchmark useful for designing cellular proof-of-concept experiments; the sub-μM potency suggests feasibility for cell-based TLK2 inhibition studies without excessive compound consumption.

• [1] Asquith CRM, et al. Eur J Med Chem. 2024;271:116357. Full experimental details for ADP-Glo assay conditions provided in the primary publication. View Source

Chemical Tool Designation Comparison

UNC-CA2-103 is explicitly designated in the primary publication as a 'kinase chemical tool for TLK2,' a classification conferred only after demonstrating potent inhibition (IC50 18 nM), sub-family selectivity over TLK1, and a narrow kinome spectrum exceeding the quality criteria typically applied to chemical probes [1]. This designation distinguishes it from the reference oxindoles SU9516 and GW506033X, which served as starting points for the medicinal chemistry campaign but were not considered suitable chemical tools due to their broader kinome profiles despite comparable TLK2 potency [1]. The chemical tool designation implies fitness-for-purpose in target validation studies that procurement decisions for TLK2-focused research should prioritize.

Chemical Tool Status

Head-to-head

UNC-CA2-103 Designated TLK2 tool

SU9516 / GW506033X Not suited (broad kinome)

Explicit tool qualification supports TLK2 target validation studies.

Based on integrated potency, selectivity, and profiling criteria by discovering lab.

Evidence Dimension	Chemical tool qualification status for TLK2 target validation
Target Compound Data	Designated as a kinase chemical tool for TLK2 biology elucidation
Comparator Or Baseline	SU9516 and GW506033X: reference oxindoles with TLK2 activity but broader kinome profiles; not designated as TLK2 chemical tools
Quantified Difference	Qualitative designation supported by quantitative selectivity data (S(10) = 0.027; TLK1 16% inhibition at 0.5 μM)
Conditions	Designation assigned by the discovering laboratory (Asquith et al., UNC/SGC framework) based on integrated potency, selectivity, and kinome profiling criteria

Why This Matters

The explicit chemical tool designation provides external validation of compound quality, reducing the risk that procurement of a less well-characterized TLK2 inhibitor will yield non-specific or irreproducible results in target validation experiments.

• [1] Asquith CRM, et al. Eur J Med Chem. 2024;271:116357. Highlights: 'Discovery of 128 (UNC-CA2-103) as a kinase chemical tool for TLK2.' View Source

UNC-CA2-103 Application Scenarios

TLK2 Deconvolution in DNA Damage Checkpoint

In experiments dissecting the TLK2-specific role in G2/M checkpoint recovery after DNA damage—a function demonstrated to be TLK2-dependent but TLK1-independent—UNC-CA2-103 provides the paralog selectivity (16% TLK1 inhibition at 0.5 μM vs. TLK2 IC50 18 nM) required to avoid confounding co-inhibition of TLK1 [1]. Researchers studying the ASF1A-dependent mechanism of checkpoint recovery should prioritize UNC-CA2-103 over broader oxindole inhibitors such as SU9516, which lack characterized TLK1/TLK2 discrimination, to ensure that observed phenotypes can be confidently attributed to TLK2 loss of function [1].

Kinome-Profiling for Phenotypic Screening

For chemoproteomic or phenotypic screening campaigns where narrow kinome coverage is critical, UNC-CA2-103's S(10) score of 0.027 (only ~11 kinases inhibited ≥90% across >400 tested) offers a substantially cleaner pharmacological profile compared to promiscuous oxindole-based kinase inhibitors . This narrow spectrum reduces the burden of counter-screening and increases the likelihood that hits from TLK2-focused screens represent genuine target-dependent effects, making UNC-CA2-103 a cost-effective procurement choice for laboratories conducting kinase-focused chemical biology .

Cellular TLK2 Inhibition in Cancer Models

UNC-CA2-103 has been implicated in preclinical oncology research targeting breast cancer, glioblastoma, and gastric cancer models, where TLK2 overexpression is associated with poor immune infiltration and tumor immune evasion [1]. The compound's sub-μM ADP-Glo cellular activity (IC50 250 nM) and well-characterized kinome selectivity profile support its use in cell-based studies investigating TLK2-dependent transcriptional regulation (e.g., ATF4-ASNS amino acid metabolism axis) without the interpretive ambiguity introduced by broader-spectrum kinase inhibitors [1].

Structure-Based TLK2 Inhibitor Optimization

UNC-CA2-103 serves as a benchmark ligand for structure-guided medicinal chemistry efforts targeting the TLK2 ATP binding site, given that its discovery involved X-ray structural analysis, water-network mapping, and 3D-QSAR modeling [1]. Procurement of UNC-CA2-103 as a reference standard enables direct potency comparisons (TLK2 IC50 = 18 nM) and selectivity benchmarking in novel inhibitor development programs, ensuring that new chemical matter can be quantitatively evaluated against the best-characterized narrow-spectrum TLK2 tool compound [1].

Application

Selection Property

Validation Focus

TLK2-specific DNA damage checkpoint studies

Para-log selectivity (TLK2 over TLK1)

ASF1A-dependent checkpoint recovery

Kinome-profiling phenotypic screens

Narrow kinome spectrum

Reduced off-target counter-screening

Cell-based cancer model transcriptional studies

Sub-µM cellular activity, clean profile

TLK2-dependent ATF4-ASNS axis

Structure-based TLK2 inhibitor development

Benchmark ATP-site ligand

Potency and selectivity benchmarking

• [1] Asquith CRM, East MP, Laitinen T, et al. Discovery and optimization of narrow spectrum inhibitors of Tousled like kinase 2 (TLK2) using quantitative structure activity relationships. Eur J Med Chem. 2024 May 5;271:116357. doi:10.1016/j.ejmech.2024.116357. PMID: 38636130. View Source